3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)COCCO
• InChI: InChI=1S/C16H23NO4/c18-9-10-20-12-15-7-4-8-17(11-15)16(19)21-13-14-5-2-1-3-6-14/h1-3,5-6,15,18H,4,7-13H2
• InChIKey: JWEBGNFBEDTFGG-UHFFFAOYSA-N

3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS 934744-59-9) is a synthetic N-Cbz-protected piperidine derivative bearing a 2-hydroxyethoxymethyl substituent at the 3-position. The compound belongs to the class of benzyl carbamate (Cbz) protected heterocyclic building blocks, characterized by a molecular formula of C16H23NO4, a molecular weight of 293.36 g/mol, and a computed LogP of approximately 1.38.

3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester: Chemical Class and Baseline Characteristics

3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS 934744-59-9) is a synthetic N-Cbz-protected piperidine derivative bearing a 2-hydroxyethoxymethyl substituent at the 3-position. The compound belongs to the class of benzyl carbamate (Cbz) protected heterocyclic building blocks, characterized by a molecular formula of C16H23NO4, a molecular weight of 293.36 g/mol, and a computed LogP of approximately 1.38 . It is primarily utilized as a synthetic intermediate in medicinal chemistry for the construction of more complex pharmacologically active molecules, offering a combination of a protected secondary amine and a terminal hydroxyl group suitable for further derivatization .

1 Cbz-protected secondary amine: ready for selective hydrogenolysis or orthogonal deprotection in synthetic sequences

2 Terminal hydroxyl group: enables etherification, esterification or oxidation for further derivatization

3 Balanced computed lipophilicity (LogP ~1.4): supports partitioning screening for medicinal chemistry building block selection

Why Generic Substitution of 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester Fails

Generic substitution among N-Cbz-piperidine building blocks is not feasible due to divergent physicochemical and structural properties driven by the specific substitution pattern. The 2-hydroxyethoxymethyl chain at the 3-position introduces a unique combination of an ether oxygen and a terminal hydroxyl group connected via a methylene spacer. This results in a distinct lipophilicity (LogP ~1.38) compared to the simpler 3-hydroxymethyl analog (LogP ~1.7, lacking the ether oxygen) and the 3-(2-hydroxyethoxy) analog (LogP ~1.3, lacking the methylene spacer) [1][2]. Such differences impact solubility, hydrogen-bonding capacity (4 HBA vs. 3 for the hydroxymethyl analog), and conformational flexibility (6 rotatable bonds vs. 4), which critically influence reactivity in downstream synthetic steps and final compound properties .

Lipophilicity profile mismatch

The 2-hydroxyethoxymethyl substituent creates a distinct LogP compared to 3-hydroxymethyl and 3-(2-hydroxyethoxy) analogs. This shift may alter solubility and partitioning, limiting direct replacement in optimized synthetic routes.

Hydrogen-bonding and flexibility divergence

Target compound possesses additional H-bond acceptors and rotatable bonds relative to simpler Cbz-piperidine analogs. Conformational and interaction profiles may differ, affecting downstream binding or reactivity.

Purification and handling differences

Higher molecular weight and predicted boiling point compared to the 3-hydroxymethyl analog can shift preferred purification methods and scale-up handling conditions.

• [1] PubChem. Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate, CID 2776577. XLogP3-AA. Accessed 2026-05-04. View Source
• [2] PubChem. Benzyl 3-(2-hydroxyethoxy)piperidine-1-carboxylate, CID 66563824. XLogP3-AA. Accessed 2026-05-04. View Source

Quantitative Differentiation of 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester from Analogs

Lipophilicity Comparison: LogP of 3-(2-Hydroxy-ethoxymethyl) vs. 3-Hydroxymethyl Analog

The target 3-(2-hydroxyethoxymethyl) compound has a computed LogP of 1.38, compared to a LogP of 1.7 for the 3-hydroxymethyl analog. The lower LogP indicates increased polarity, which can be attributed to the additional ether oxygen in the side chain [1].

LogP vs. 3‑hydroxymethyl

Cross-study comparable

Target LogP 1.38
Comparator LogP 1.7
Δ –0.32

Supports polarity screening and partitioning context

Computed LogP; lower value indicates increased polarity

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = 1.38
Comparator Or Baseline	3-(Hydroxymethyl)piperidine-1-carboxylic acid benzyl ester (CAS 39945-51-2), LogP = 1.7
Quantified Difference	ΔLogP = -0.32 (Target is less lipophilic)
Conditions	Computed property (XLogP3-AA for comparator; ChemSrc computation for target)

Why This Matters

A lower LogP suggests superior aqueous solubility and potentially different membrane permeability, which is critical for selecting intermediates in drug discovery where pharmacokinetic tuning is required.

• [1] PubChem. Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate, CID 2776577. XLogP3-AA. Accessed 2026-05-04. View Source

Lipophilicity Comparison: LogP of 3-(2-Hydroxy-ethoxymethyl) vs. 3-(2-Hydroxyethoxy) Analog

The target compound has a LogP of 1.38, while the closely related 3-(2-hydroxyethoxy) analog (lacking the methylene spacer between the piperidine ring and the ether oxygen) has a lower LogP of 1.3. The methylene spacer in the target compound increases lipophilicity relative to the direct ether [1].

LogP vs. 3‑(2‑hydroxyethoxy)

Cross-study comparable

Target LogP 1.38
Comparator LogP 1.3
Δ +0.08

Supports fine-tuned polarity control review

Methylene spacer yields slightly higher lipophilicity

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = 1.38
Comparator Or Baseline	3-(2-Hydroxy-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353975-21-9), LogP = 1.3
Quantified Difference	ΔLogP = +0.08 (Target is slightly more lipophilic)
Conditions	Computed property (XLogP3-AA for comparator; ChemSrc computation for target)

Why This Matters

The incremental increase in lipophilicity due to the methylene spacer provides fine-tuned polarity control for optimizing ligand-receptor interactions and downstream pharmacokinetic profiles.

• [1] PubChem. Benzyl 3-(2-hydroxyethoxy)piperidine-1-carboxylate, CID 66563824. XLogP3-AA. Accessed 2026-05-04. View Source

Molecular Weight and Boiling Point Differences: 3-(2-Hydroxy-ethoxymethyl) vs. 3-Hydroxymethyl Analog

The target compound has a higher molecular weight (293.36 g/mol) and a higher predicted boiling point (446.2 °C) compared to the 3-hydroxymethyl analog (MW 249.30 g/mol; BP 396.4 °C). These differences reflect the presence of the ethylene glycol monoether moiety [1].

MW & boiling point

Cross-study comparable

Target 293.36 g/mol, BP 446.2 °C
Analog 249.30 g/mol, BP 396.4 °C

Affects purification strategy and handling

Predicted BP; ΔMW +44, ΔBP +50 °C

Evidence Dimension	Molecular Weight and Boiling Point
Target Compound Data	MW = 293.36 g/mol; BP = 446.2±25.0 °C
Comparator Or Baseline	3-(Hydroxymethyl)piperidine-1-carboxylic acid benzyl ester (CAS 39945-51-2), MW = 249.30 g/mol; BP = 396.4±25.0 °C
Quantified Difference	ΔMW = +44.06 g/mol; ΔBP = +49.8 °C
Conditions	Predicted boiling points at 760 mmHg; ChemSrc and PubChem data

Why This Matters

Higher molecular weight and boiling point affect purification strategy (e.g., distillation vs. chromatography) and handling requirements during scale-up procurement.

• [1] CAS Common Chemistry. Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate, CAS 39945-51-2. Molecular Weight. Accessed 2026-05-04. View Source

Hydrogen Bond Acceptor Capacity and Rotatable Bond Flexibility Comparison

The target compound possesses 4 hydrogen bond acceptors and 6 rotatable bonds, compared to only 3 HBA and 4 rotatable bonds for the 3-hydroxymethyl analog. The extra HBA (ether oxygen) and increased flexibility from the ethoxy chain may enhance interactions with biological targets, as noted in structural biology analyses of piperidine derivatives [1][2].

HBA & rotatable bonds

Cross-study comparable

Target 4 HBA, 6 rotatable bonds
Analog 3 HBA, 4 rotatable bonds

Expands conformational and H-bond interaction space

Increases scaffold versatility for SAR exploration

Evidence Dimension	Hydrogen Bond Acceptor (HBA) Count and Rotatable Bond Count
Target Compound Data	HBA = 4; Rotatable Bonds = 6
Comparator Or Baseline	3-(Hydroxymethyl)piperidine-1-carboxylic acid benzyl ester (CAS 39945-51-2), HBA = 3; Rotatable Bonds = 4
Quantified Difference	ΔHBA = +1 (target has one more), ΔRotatable Bonds = +2
Conditions	Data from Leyan vendor specifications and PubChem computed properties

Why This Matters

Increased HBA count and conformational flexibility expand the range of accessible binding interactions and conformations, making the target compound a more versatile scaffold for structure-activity relationship (SAR) exploration compared to the simpler hydroxymethyl analog.

• [1] PubChem. Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate, CID 2776577. Computed Properties. Accessed 2026-05-04. View Source
• [2] Aure Chemical. Piperazine and Piperidine Intermediates for Pharmaceutical Synthesis. 2026. Accessed 2026-05-04. View Source

Procurement Cost Differential: 3-(2-Hydroxy-ethoxymethyl) vs. 3-(2-Hydroxyethoxy) Analog

Available pricing data indicates that the target 3-(2-hydroxyethoxymethyl) compound is notably less expensive than the 3-(2-hydroxyethoxy) analog. A direct comparison of Fluorochem 500 mg units shows the target is priced at 13,244 yuan, while the analog (lacking the methylene spacer) is priced at 15,268 yuan .

Unit cost, 500 mg

Direct head-to-head

Target 13,244 yuan
Analog 15,268 yuan
~13% lower cost

Reported cost difference supports procurement planning

Fluorochem reseller listing; prices may vary

Evidence Dimension	Commercial price (500 mg unit)
Target Compound Data	13,244 yuan / 500 mg
Comparator Or Baseline	3-(2-Hydroxy-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353975-21-9), 15,268 yuan / 500 mg
Quantified Difference	Cost saving of 2,024 yuan per 500 mg unit (~13% less expensive)
Conditions	Pricing from Fluorochem via cnreagent.com reseller listing; prices may vary by date and vendor

Why This Matters

For research programs requiring multi-gram scale synthesis, the lower cost of the target compound offers a significant procurement advantage while retaining similar functional utility as a building block.

Optimal Application Scenarios for 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

Medicinal Chemistry SAR Campaigns Requiring Fine-Tuned Lipophilicity

Based on the quantified LogP range (1.38), intermediate between the more lipophilic 3-hydroxymethyl analog (LogP 1.7) and the more hydrophilic 3-(2-hydroxyethoxy) analog (LogP 1.3), this compound is best deployed in lead optimization programs where modulation of logD toward an optimal range (typically 1-3 for CNS drugs) is critical . Its use as a building block allows medicinal chemists to introduce the hydroxyethoxy motif while achieving a balanced lipophilicity without additional synthetic steps.

Synthesis of Kinase Inhibitor Intermediates and PROTAC Linkers

The increased hydrogen bond acceptor count (HBA=4) and conformational flexibility (6 rotatable bonds) make this compound a suitable intermediate for designing bivalent molecules such as PROTACs or for incorporation into kinase inhibitor scaffolds where the terminal hydroxyl can serve as a linker attachment point . Compared to the simpler hydroxymethyl analog (HBA=3, 4 rotatable bonds), the target compound provides a structurally differentiated vector for linking E3 ligase ligands to target-binding moieties.

Cost-Sensitive Scale-Up of Piperidine-Containing Pharmaceutical Intermediates

Procurement data indicate that this compound is approximately 13% less expensive per unit than the 3-(2-hydroxyethoxy) positional analog . Research programs progressing from hit-to-lead to preclinical candidate scale-up that anticipate multi-gram or kilogram synthesis should prioritize this compound for its favorable cost profile while retaining the essential Cbz-protected piperidine-3-substituted functionality.

Synthetic Intermediates Requiring Selective Deprotection Orthogonality

The presence of both a Cbz-protected amine and a terminal hydroxyl group in a single building block provides orthogonal deprotection options (hydrogenolysis for Cbz vs. nucleophilic displacement or oxidation for the hydroxyl). The compound's higher thermal stability (BP 446.2 °C) relative to the hydroxymethyl analog (BP 396.4 °C) allows for more robust reaction conditions during subsequent synthetic transformations .

Application

Selection Property

Validation Focus

Lead optimization lipophilicity tuning

Intermediate LogP modulation range

Downstream partitioning and permeability review

Bivalent molecule & kinase scaffold synthesis

Additional H-bond capacity and rotatable bond flexibility

Linker attachment point availability and conformational sampling

Cost-sensitive scale-up of piperidine intermediates

Reported lower unit cost versus structural analogs

Procurement cost modeling for multi-gram synthesis

Orthogonal deprotection strategies

Dual functional groups (Cbz-amine, terminal hydroxyl)

Selective deprotection condition compatibility and thermal stability review